Cas no 849146-39-0 (Ingenol mebutate)

• Product Name: Ingenol mebutate
• CAS No: 849146-39-0
• MF: Rf₃₉
• MW: 10417.7393188477
• CID: 2088888
• PubChem ID: 168266388
• Update Time: 2025-06-10

Ingenol mebutate Chemical and Physical Properties

Names and Identifiers

• Ingenol mebutate
• Ingenol mebutate
• 849146-39-0
• 921213-39-0
• CID 156673604

• Inchi： 1S/39Rf
• InChI Key： HMGALKMTDLUGQG-UHFFFAOYSA-N
• SMILES： [Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf].[Rf]

Computed Properties

• Exact Mass: 10417.7g/mol
• Monoisotopic Mass: 10417.7g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 39
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 39
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Solubility: DMSO: >1 mg/mL

Ingenol mebutate Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Ingenol mebutate

Comprehensive Overview of Ingenol mebutate (CAS No. 849146-39-0) in Modern Chemical and Biomedical Research

In the ever-evolving landscape of chemical and biomedical research, novel compounds continually emerge as pivotal tools for advancing therapeutic strategies. Among these, Ingenol mebutate, identified by its unique Chemical Abstracts Service (CAS) number 849146-39-0, has garnered significant attention due to its multifaceted applications. This compound, a derivative of Ingenol acetate, has been extensively studied for its potential in modulating biological pathways, particularly in the context of dermatological and anti-inflammatory treatments. The following discussion delves into the structural characteristics, mechanistic insights, and recent advancements in the utilization of Ingenol mebutate.

The molecular structure of Ingenol mebutate (CAS No. 849146-39-0) is characterized by a butylated ester moiety attached to an ingenol-derived backbone. This modification enhances solubility while retaining the bioactivity inherent to its parent compound. Structural elucidation through spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) has confirmed its chemical integrity, providing a robust foundation for further pharmacological exploration.

One of the most compelling aspects of Ingenol mebutate is its demonstrated efficacy in inhibiting protein kinase C (PKC) isoforms, particularly PKCδ and PKCε. These isoforms are implicated in various pathological conditions, including inflammation and cancer progression. Recent studies have highlighted that Ingenol mebutate exhibits preferential binding to these isoforms, leading to downstream effects such as suppression of nuclear factor kappa B (NF-κB) activation—a critical transcription factor in inflammatory responses. This selectivity underscores the compound's potential as a targeted therapeutic agent.

The anti-inflammatory properties of Ingenol mebutate have been further validated through preclinical studies. In murine models of acute dermatitis, topical application of Ingenol mebutate demonstrated significant reduction in erythema and edema compared to vehicle-treated controls. Mechanistically, this effect is attributed to the compound's ability to modulate cytokine release by inhibiting PKC-mediated signaling pathways. These findings align with emerging research suggesting that modulating PKC activity could be a viable strategy for managing chronic inflammatory disorders.

Moreover, the anticancer potential of Ingenol mebutate has been explored in several in vitro and in vivo assays. Studies indicate that the compound induces apoptosis in cancer cell lines by activating caspase-dependent pathways. Notably, its ability to sensitize cancer cells to chemotherapeutic agents has opened new avenues for combination therapy approaches. The structural features of Ingenol mebutate (CAS No. 849146-39-0) facilitate its interaction with cellular membranes, thereby enhancing intracellular delivery and bioavailability—a crucial factor for therapeutic efficacy.

Recent advancements in drug delivery systems have further enhanced the applicability of Ingenol mebutate. Nanoparticle-based formulations have been developed to improve systemic bioavailability and target specificity. These innovations leverage the lipophilic nature of Ingenol mebutate to enhance membrane penetration while minimizing off-target effects. Such developments are particularly promising for treating conditions requiring localized action, such as psoriasis and other dermatological disorders.

The safety profile of Ingenol mebutate is another critical consideration in its clinical translation. Preliminary toxicology studies have shown that the compound exhibits low systemic toxicity at therapeutic doses. However, localized irritation has been noted at higher concentrations, necessitating careful formulation design to optimize efficacy while minimizing adverse effects. Ongoing research aims to address these limitations by refining dosing regimens and exploring alternative delivery modalities.

Future directions in the study of Ingenol mebutate (CAS No. 849146-39-0) include investigating its role in modulating immune responses beyond inflammation control. Preliminary data suggest that it may influence regulatory T cell populations, potentially making it a candidate for immunomodulatory therapies. Additionally, exploring its interactions with other signaling pathways could uncover novel therapeutic applications in neurodegenerative diseases where PKC dysregulation is implicated.

In conclusion, Ingenol mebutate, with its unique structural attributes and bioactivities, represents a promising compound in the realm of chemical and biomedical research. Its ability to modulate key signaling pathways such as PKC and NF-κB positions it as a versatile tool for addressing a range of pathological conditions. As research continues to unravel its mechanisms and optimize delivery systems, Ingenol mebutate is poised to make significant contributions to therapeutic development in the coming years.